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Compound of Interest

Compound Name: 6-Hydroxynicotinic acid

Cat. No.: B132223 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 6-Hydroxynicotinic acid, including detailed operational and disposal

plans to foster a culture of safety and build deep trust in your laboratory practices.

Hazard Identification and Risk Assessment

6-Hydroxynicotinic acid is classified as a hazardous substance that can cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3][4] It is

crucial to handle this chemical in a well-ventilated area and avoid the formation of dust.[2][3][4]

Key Safety and Physical Data
To facilitate a quick assessment of the chemical's properties, the following table summarizes

key quantitative data.
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Property Value Reference

CAS Number 5006-66-6 [1][2][3]

EC Number 225-682-9 [3][4]

Molecular Formula C6H5NO3 [3]

Appearance Beige Powder Solid [1]

Odor Odorless [1]

Operational Plan: From Preparation to Disposal
A systematic approach to handling 6-Hydroxynicotinic acid is critical to minimize exposure

and ensure safety. The following step-by-step guidance outlines the complete workflow.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Work in a well-ventilated area, such as a fume hood, to minimize inhalation of dust or vapors.

[1][2][3][4][5]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[2][5]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is your first line of

defense.
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PPE Category
Specific
Recommendations

Rationale

Eye Protection

Chemical safety goggles

conforming to EN166 or OSHA

29 CFR 1910.133 standards.

[1][2] A face shield may be

necessary for splash hazards.

[6]

To prevent eye contact which

can cause serious irritation.[1]

[2][4][5]

Hand Protection

Wear appropriate protective

gloves (e.g., nitrile or butyl

rubber).[1][7] Inspect gloves

for any tears or degradation

before use.

To prevent skin contact which

can cause irritation.[1][2][4][5]

Skin and Body Protection

A lab coat is mandatory.[6] For

larger quantities or where

there is a significant risk of

splashing, consider an acid-

resistant apron or coveralls.[6]

[8]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Under normal laboratory use

with adequate ventilation,

respiratory protection may not

be required.[1][2] For large-

scale operations or in

emergencies where dust or

aerosols may be generated,

use a NIOSH/MSHA or

European Standard EN 136

approved respirator with

appropriate cartridges.[1]

To prevent respiratory tract

irritation.[1][2][4][5]

Handling and Storage Procedures
Handling: Avoid all unnecessary personal contact.[3] Do not breathe dust.[1] Wash hands

and any exposed skin thoroughly after handling.[1][2][5] When handling, do not eat, drink, or
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smoke.[3]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4][5]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Accidental Release Measures
Minor Spills: For small spills, avoid generating dust.[3] Carefully sweep or vacuum up the

spilled material and place it into a suitable, labeled container for disposal.[2][3]

Major Spills: In the event of a large spill, evacuate the area and alert the appropriate

emergency response team.[3]

First Aid Measures
If in Eyes: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[1][2] Seek immediate medical attention.[1][2]

If on Skin: Wash off immediately with plenty of soap and water while removing all

contaminated clothing.[1][2] If skin irritation occurs, get medical advice/attention.[3][5]

If Inhaled: Remove to fresh air.[1][2] If not breathing, give artificial respiration.[1][2] If you feel

unwell, call a poison center or doctor.[1][5]

If Swallowed: Clean mouth with water and seek medical attention.[1][2]

Disposal Plan
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][2][4][5] Do not empty into drains.[2]

Experimental Workflow Visualization
To provide a clear, at-a-glance understanding of the handling process, the following diagram

illustrates the logical workflow for safely managing 6-Hydroxynicotinic acid in a laboratory

setting.
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Preparation & Risk Assessment

Don Personal Protective Equipment (PPE)
- Goggles
- Gloves

- Lab Coat

Proceed with Caution

Chemical Handling in Ventilated Area
(Fume Hood)

Secure Storage
(Cool, Dry, Well-Ventilated)

Post-Experiment

Accidental Spill

Waste Disposal

Dispose of Waste

For Expired/Unused Chemical

Spill Response Protocol

Activate

Resume if Safe

Decontamination & PPE Removal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-Hydroxynicotinic acid from preparation to

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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and industry.

Contact
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Phone: (601) 213-4426
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